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Compound of Interest

Compound Name: 5-lodo-2-methylpyrimidine
CAS No.: 1447606-27-0
Cat. No.: B2680803
Get Quote
. J

CAS: 3864-21-7 | Formula: CsHsIN2 | Mol. Weight: 219.99 g/mol

Part 1: Rapid Risk Assessment

As a Senior Application Scientist, | prioritize understanding the nature of the hazard before
selecting the armor. 5-lodo-2-methylpyrimidine is a halogenated heterocyclic building block.
While often classified as an Irritant (Warning), its iodine moiety introduces specific chemical
labilities—specifically light sensitivity and potential for dehalogenation—that require protocols
stricter than standard organic handling.

Core Hazards (GHS Classification):

o H302: Harmful if swallowed.[1]

o H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

e H335: May cause respiratory irritation.[2]
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Operational Reality: This compound is a solid at room temperature (MP: ~111°C). The primary
risk vector is inhalation of dust during weighing and dermal absorption of solutions (e.g., in
DMF or DMSO), where the solvent acts as a carrier, increasing the permeation rate of the
iodinated payload through the skin.

Part 2: The Defense Layer (PPE Specifications)

Trust in your PPE comes from understanding its failure points. The following system is
designed to create redundancy.

1. Hand Protection (The Critical Barrier)

o Material: Nitrile Rubber (Minimum 0.11 mm / 4 mil).

» Logic: lodinated compounds can stain and permeate standard latex. Nitrile offers superior
chemical resistance to the organic solvents (DCM, DMF) typically used to dissolve this
reactant.

» Protocol:
o Dry Solid Handling: Single Nitrile Glove.

o Solution Handling:Double Gloving is mandatory if dissolved in penetrating solvents
(DMSO, DMF, DCM).

o Why? If the outer glove is compromised by a solvent splash, the inner glove provides the
necessary "doffing time" to remove the PPE without skin contact.

2. Respiratory Protection

¢ Primary Control: Certified Chemical Fume Hood.
» Velocity: Face velocity must be maintained between 80-100 fpm.

e Secondary (Emergency Only): If weighing outside a hood is unavoidable (strongly
discouraged), use a NIOSH-certified N95 particulate respirator. Note: Surgical masks provide
zero protection against chemical dust.

3. Ocular Protection
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o Standard: ANSI Z87.1 Chemical Safety Glasses with side shields.

» High Risk: Chemical Splash Goggles are required if the synthesis involves heating the
compound in solution or vigorous stirring where splash risk is elevated.

PPE Component Specification Replacement Trigger

Immediately upon splash or

Gloves Nitrile (4-6 mil)
every 2 hours of use.
If scratched or fogging
Eyewear ANSI Z87.1 Impact/Splash ) o
compromises vision.
Weekly cleaning; immediately
Lab Coat 100% Cotton or Nomex o
if spilled upon.
) ] Only for spill cleanup outside
Respirator N95 (Particulate)

hood; single use.

Part 3: Operational Workflow & Logic

This workflow integrates safety with experimental success (yield protection).

Step 1. Storage & Stability[1]

o Condition: Store at 2-8°C (Refrigerator).

» Light Protection: The C—I bond is photolabile. Long-term exposure to light can liberate free
iodine (

), degrading the reagent and potentially inhibiting palladium-catalyzed cross-couplings (e.qg.,
Suzuki-Miyaura).

o Container: Amber glass vial with a PTFE-lined cap.

Step 2: Weighing & Transfer

e The Problem: Static electricity often causes heterocyclic powders to "jump" or cling to
spatulas, creating invisible dust clouds.
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e The Fix: Use an anti-static gun if available. Always weigh inside the fume hood. If the
balance is outside, tare the vial, move to the hood, add solid, cap tightly, and return to the
balance.

Step 3: Reaction Setup

» Solvent Choice: When dissolving in DMF or DMSO, treat the solution as a "skin-penetrating
hazard."

 Inert Atmosphere: While the solid is stable in air, cross-coupling reactions usually require
Argon/Nitrogen. Purge the reaction vessel before adding the catalyst to prevent oxidation of
the sensitive intermediates.

Step 4: Waste Disposal

e Segregation: This is a Halogenated Organic Waste.[3][4]

e Do NOT: Mix with non-halogenated solvents (Acetone/Hexane waste streams) unless your
facility burns all organics together. Halogenated waste requires higher incineration
temperatures to prevent dioxin formation.

e Labeling: Clearly mark "Contains lodine" on the waste tag to alert EHS personnel.

Part 4: Visualization of Safety Logic

The following diagrams illustrate the decision-making process for handling and spill response.

Figure 1: Operational Handling Workflow

A step-by-step logic flow ensuring reagent integrity and operator safety.

Weighing
(Fume Hood, Anti-Static)

Solubilization
(Double Nitrile Gloves)

Return Excess

Storage Disposal
(2-8°C, Dark, Amber Vial) (Halogenated Stream)
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Figure 2: Spill Response Decision Tree

Immediate actions based on the state of the spilled material.

Spill Detected

Identify State

Dry Powder Solution (DMF/DCM)

1. Dampen paper towel 1. Evacuate area if volatile
2. Wipe gently (avoid dust) 2. Cover with absorbent pads
3. Place in Halogenated Waste 3. Double glove cleanup

Report to EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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